Cas no 214355-42-7 (4H-Inden-4-one, octahydro-1,5-dimethyl-3a-(2-methyl-1-oxo-2-propen-1-yl)-3-(2-methyl-1-propen-1-yl)-, (1S,3S,3aS,5S,7aR)-)

4H-Inden-4-one, octahydro-1,5-dimethyl-3a-(2-methyl-1-oxo-2-propen-1-yl)-3-(2-methyl-1-propen-1-yl)-, (1S,3S,3aS,5S,7aR)- structure
214355-42-7 structure
Product Name:4H-Inden-4-one, octahydro-1,5-dimethyl-3a-(2-methyl-1-oxo-2-propen-1-yl)-3-(2-methyl-1-propen-1-yl)-, (1S,3S,3aS,5S,7aR)-
CAS No:214355-42-7
MF:C19H28O2
MW:288.424426078796
CID:2714395
Update Time:2024-03-01

4H-Inden-4-one, octahydro-1,5-dimethyl-3a-(2-methyl-1-oxo-2-propen-1-yl)-3-(2-methyl-1-propen-1-yl)-, (1S,3S,3aS,5S,7aR)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Inden-4-one, octahydro-1,5-dimethyl-3a-(2-methyl-1-oxo-2-propen-1-yl)-3-(2-methyl-1-propen-1-yl)-, (1S,3S,3aS,5S,7aR)-
    • Inchi: 1S/C19H28O2/c1-11(2)9-15-10-14(6)16-8-7-13(5)18(21)19(15,16)17(20)12(3)4/h9,13-16H,3,7-8,10H2,1-2,4-6H3/t13-,14-,15+,16+,19-/m0/s1
    • InChI Key: PWDIOLQNQGTASX-DBDOFBCQSA-N
    • SMILES: [C@@H]1(C)[C@]2([H])[C@@](C(=O)C(C)=C)(C(=O)[C@@H](C)CC2)[C@H](/C=C(/C)\C)C1
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